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Compound of Interest |

Compound Name: 7-Bromo-3-methylisoquinoline
CAS No.: 1416713-25-1
Cat. No.: B1321007
Get Quote
. J

Chemical Ontology: Heterocyclic Aromatic « Isoquinoline Scaffold « Halogenated Building Block
CAS Registry Number: 36074-98-9 (Generic for isomer class; specific salt forms vary) / Note:
Frequently referenced as a custom synthesis intermediate.

Part 1: Executive Summary

7-Bromo-3-methylisoquinoline represents a "privileged scaffold” in medicinal chemistry,
specifically designed to overcome the regiochemical limitations of standard isoquinoline
functionalization. Unlike the kinetically favored 5-bromoisoquinoline (produced via direct
electrophilic substitution), the 7-bromo isomer provides a vector at the "distal” end of the fused
ring system. This geometry is critical in kinase inhibitor design, allowing the isoquinoline
nitrogen to bind the hinge region while the C7-substituent extends into the solvent-exposed
pocket or hydrophobic back-cleft.

This guide details the physicochemical profile, divergent synthetic routes, and handling
protocols for this high-value intermediate.

Part 2: Structural & Physicochemical Profile[1]
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The introduction of the methyl group at C3 and the bromine at C7 creates a molecule with
distinct electronic and steric properties compared to the parent isoquinoline.

hvsicochemical ble[2]

Property Value | Characteristic Technical Note
Molecular Formula C1oHsBrN
Molecular Weight 222.08 g/mol

Oxidizes slightly upon air
Appearance Off-white to pale yellow solid exposure (N-oxide formation).

[1]

Lower than unsubstituted 7-
) ) ) bromoisoquinoline due to C3-
Melting Point 92-96 °C (Predicted) ] ]
methyl disruption of crystal

packing.

Higher lipophilicity than
LogP (Calc) ~3.4 isoquinoline (LogP 2.1) due to
Br/Me substituents.

The C3-methyl group is
electron-donating, slightly

pKa (Conj. Acid) ~5.6 increasing basicity relative to
7-bromoisoquinoline (pKa
~5.1).

Poor water solubility; requires
Solubility DCM, DMSO, Methanol acid or cosolvent for agueous

protocols.

Electronic Structure & Reactivity Analysis

e The C7-Bromine Handle: Located on the benzenoid ring, this position is deactivated towards
nucleophilic aromatic substitution (

) but is highly activated for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-
Hartwig).
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o The C3-Methyl Group: Provides steric bulk near the nitrogen lone pair, potentially modulating
metabolic stability (blocking C3 oxidation) and influencing binding selectivity in active sites.

e The Nitrogen Center: Remains a competent nucleophile for alkylation (forming
isoquinolinium salts) or coordination to metal centers.

Part 3: Synthetic Routes (The Regioselectivity
Challenge)

Direct bromination of 3-methylisoquinoline yields the 5-bromo isomer (kinetic product) or 4-
bromo isomer. Accessing the 7-bromo position requires de novo ring construction.

Primary Route: Modified Pomeranz-Fritsch Cyclization

This route ensures the bromine is locked in the correct position by starting with a para-
substituted benzene precursor.

Mechanism:

o Condensation: 4-Bromobenzaldehyde reacts with aminoacetone dimethyl acetal (or
equivalent protected amine) to form a Schiff base (imine).

o Cyclization: Acid-mediated closure (conc.

or
) forms the C1-C8a bond.

o Aromatization: Elimination of the acetal methoxy groups yields the aromatic system.

Visualization of Synthetic Logic

| Condensation Electrophilic y 2. ; P
4-Bromobenzaldehyde (H20) Aromatic Subst. G Bromo-3 methyhsoqumolma
Imine Intermediate Acid Cyclization 5 o
(Schiff Base) ™ (H2SO4/ PPA) Direct Bromination
. / - ... (Incorrect Route)
Aminoacetone e > 5-Bromo Isomer
Dimethyl Acetal (Avoided)
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Figure 1: The Pomeranz-Fritsch strategy avoids the kinetic 5-bromo isomer by pre-installing the
halogen on the benzaldehyde precursor.

Part 4: Experimental Protocols
Protocol A: Suzuki-Miyaura Cross-Coupling at C7

Objective: Functionalization of the C7 position with an aryl group.

Reagents:

7-Bromo-3-methylisoquinoline (1.0 eq)

Arylboronic acid (1.2 eq)[1]

(0.05 eq)

(3.0eq)

Solvent: 1,4-Dioxane / Water (4:1)

Step-by-Step Methodology:

Degassing: Charge a microwave vial or round-bottom flask with the isoquinoline, boronic
acid, and base. Suspend in the solvent mixture. Sparge with Argon for 10 minutes (Critical:

removal prevents homocoupling and catalyst deactivation).

o Catalyst Addition: Add the Palladium catalyst quickly under a positive stream of Argon. Seal
the vessel.

o Reaction: Heat to 90°C for 4-12 hours. (Monitor via TLC/LCMS; disappearance of starting
material at

in 20% EtOAc/Hex).

o Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash filtrate with brine.
Dry over
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« Purification: Flash chromatography on silica gel. Gradient: 0%

40% EtOAc in Hexanes.

Protocol B: N-Oxidation (Metabolic Probe Synthesis)

Objective: Synthesis of the N-oxide to study metabolic soft spots.
Reagents:

e 7-Bromo-3-methylisoquinoline[2]

« m-CPBA (meta-Chloroperoxybenzoic acid, 1.5 eq)

e DCM (Dichloromethane)

Methodology:

Dissolve the substrate in DCM (0.1 M concentration).

Cool to 0°C in an ice bath.

Add m-CPBA portion-wise over 15 minutes.

Allow to warm to RT and stir for 3 hours.

Quench: Wash with saturated

(x3) to remove m-chlorobenzoic acid byproduct.

Isolation: The N-oxide is significantly more polar; extract with 10% MeOH/DCM if necessary.

Part 5: Applications in Drug Discovery[5][6]
Kinase Inhibitor Design (The "Hinge Binder" Concept)

In many kinase programs (e.g., ROCK, PKA), the isoquinoline nitrogen accepts a hydrogen
bond from the hinge region backbone.
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e C3-Methyl: Occupies the "gatekeeper" region or a small hydrophobic pocket, improving
selectivity against kinases with larger gatekeeper residues.

o C7-Vector: Points towards the solvent front. This is the ideal position to attach solubilizing
groups (piperazines, morpholines) via Buchwald coupling to improve ADME properties
without disrupting the core binding mode.

Divergent Functionalization Map

7-Bromo-3-methylisoquinoline

Ar-B(OH)2 / Pd(0) Amines / Pd(0) |Alkenes / Pd(Il) R-X (Mel, BnBr) NaBH4 / AcOH

Suzuki Coupling Buchwald-Hartwig Heck Reaction N-Alkylation Partial Reduction
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Figure 2: The orthogonality of the C7-halogen and the N-heterocycle allows for rapid library
generation.

Part 6: Safety & Handling (MSDS Summary)

Signal Word:WARNING
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Hazard Class H-Code Precaution

Harmful if swallowed.[3][1] Do

Acute Toxicity (Oral) H302 o
not eat/drink in lab.
o Wear nitrile gloves. Wash
Skin Irritation H315 ) )
immediately upon contact.
Wear safety goggles. Rinse
Eye Irritation H319 cautiously with water for 15
min.
May cause respiratory
STOT-SE H335 irritation.[3][1] Handle only in a

fume hood.

Storage: Store under inert atmosphere (

or Ar) at 2-8°C. Light sensitive (protect from direct UV exposure to prevent debromination or
oxidation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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